Cas no 88374-63-4 (Hexanoic acid, 3-methyl-2-(2-propenyl)-)
88374-63-4 structure
Product Name:Hexanoic acid, 3-methyl-2-(2-propenyl)-
CAS No:88374-63-4
MF:C10H18O2
MW:170.248723506927
CID:634854
PubChem ID:13152899
Update Time:2025-04-19
Hexanoic acid, 3-methyl-2-(2-propenyl)- Chemical and Physical Properties
Names and Identifiers
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- Hexanoic acid, 3-methyl-2-(2-propenyl)-
- 3-methyl-2-prop-2-enylhexanoic acid
- 3-METHYL-2-(PROP-2-EN-1-YL)HEXANOIC ACID
- DTXSID70522446
- 88374-63-4
-
- Inchi: 1S/C10H18O2/c1-4-6-8(3)9(7-5-2)10(11)12/h5,8-9H,2,4,6-7H2,1,3H3,(H,11,12)
- InChI Key: BLDYOEDBZYYASE-UHFFFAOYSA-N
- SMILES: OC(C(CC=C)C(C)CCC)=O
Computed Properties
- Exact Mass: 170.130679813g/mol
- Monoisotopic Mass: 170.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 37.3Ų
Hexanoic acid, 3-methyl-2-(2-propenyl)- Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
88374-63-4 (Hexanoic acid, 3-methyl-2-(2-propenyl)-) Related Products
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